Cas no 34954-40-0 (4-Methoxy-N-(prop-2-en-1-yl)benzene-1-sulfonamide)

• Product Name: 4-Methoxy-N-(prop-2-en-1-yl)benzene-1-sulfonamide
• CAS No: 34954-40-0
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 1467390
• PubChem ID: 2272668
• Update Time: 2025-04-20

4-Methoxy-N-(prop-2-en-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methoxy-N-2-propenyl-
• N-((p-methoxyphenyl)sulfonyl)allylamine
• Z45529917
• G34533
• Cambridge id 6207787
• 4-methoxy-N-(prop-2-en-1-yl)benzenesulfonamide
• N-allyl-4-methoxybenzenesulfonamide
• Oprea1_142117
• SR-01000065950
• AKOS000383805
• 4-methoxy-N-(prop-2-en-1-yl)benzene-1-sulfonamide
• EN300-15867
• 4-methoxy-N-prop-2-enylbenzenesulfonamide
• Oprea1_161684
• 34954-40-0
• AG-690/15441035
• CS-0235568
• SR-01000065950-1
• STL416877
• 4-Methoxy-N-(prop-2-en-1-yl)benzene-1-sulfonamide

• Inchi： 1S/C10H13NO3S/c1-3-8-11-15(12,13)10-6-4-9(14-2)5-7-10/h3-7,11H,1,8H2,2H3
• InChI Key： HJVOPKJMILBWRI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NCC=C)(=O)=O

Computed Properties

• Exact Mass: 227.06169
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 352.1±52.0 °C at 760 mmHg
• Flash Point: 166.7±30.7 °C
• PSA: 55.4
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Methoxy-N-(prop-2-en-1-yl)benzene-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)